Picroside Ii
Picroside Ii
Picroside II has been reported in Veronica anagallis, Catalpa ovata, and other organisms with data available.
RN given for (1aS-(1aalpha,1bbeta,2beta,5abeta,6beta,6abeta))-isomer; structure in first source
RN given for (1aS-(1aalpha,1bbeta,2beta,5abeta,6beta,6abeta))-isomer; structure in first source
Brand Name:
Vulcanchem
CAS No.:
39012-20-9
VCID:
VC21337525
InChI:
InChI=1S/C23H28O13/c1-31-12-6-9(2-3-11(12)26)20(30)34-18-10-4-5-32-21(14(10)23(8-25)19(18)36-23)35-22-17(29)16(28)15(27)13(7-24)33-22/h2-6,10,13-19,21-22,24-29H,7-8H2,1H3/t10-,13-,14-,15-,16+,17-,18+,19+,21+,22+,23-/m1/s1
SMILES:
Array
Molecular Formula:
C23H28O13
Molecular Weight:
512.5 g/mol
Picroside Ii
CAS No.: 39012-20-9
Cat. No.: VC21337525
Molecular Formula: C23H28O13
Molecular Weight: 512.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Picroside II has been reported in Veronica anagallis, Catalpa ovata, and other organisms with data available. RN given for (1aS-(1aalpha,1bbeta,2beta,5abeta,6beta,6abeta))-isomer; structure in first source |
|---|---|
| CAS No. | 39012-20-9 |
| Molecular Formula | C23H28O13 |
| Molecular Weight | 512.5 g/mol |
| IUPAC Name | [(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl] 4-hydroxy-3-methoxybenzoate |
| Standard InChI | InChI=1S/C23H28O13/c1-31-12-6-9(2-3-11(12)26)20(30)34-18-10-4-5-32-21(14(10)23(8-25)19(18)36-23)35-22-17(29)16(28)15(27)13(7-24)33-22/h2-6,10,13-19,21-22,24-29H,7-8H2,1H3/t10-,13-,14-,15-,16+,17-,18+,19+,21+,22+,23-/m1/s1 |
| Standard InChI Key | AKNILCMFRRDTEY-NUGKWEEESA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)C(=O)OC2C3C=COC(C3C4(C2O4)CO)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C(=O)OC2C3C=COC(C3C4(C2O4)CO)OC5C(C(C(C(O5)CO)O)O)O)O |
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